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Abstract

Fenoxycarb, a carbamate insecticide, functions as an insect growth regulator (IGR) by
mimicking the action of juvenile hormone, thereby disrupting the molting and development of
target pests.[1][2] While effective in pest management, its non-neurotoxic mode of action does
not preclude effects on non-target organisms.[1][2] This technical guide provides a
comprehensive overview of the toxicological profile of Fenoxycarb on a range of non-target
species, including aquatic invertebrates, fish, birds, bees, and soil organisms. It synthesizes
guantitative toxicity data, details standardized experimental protocols for ecotoxicological
assessment, and presents visual representations of its mode of action and experimental
workflows. This document is intended to serve as a critical resource for researchers, scientists,
and professionals in drug development and environmental safety assessment.

Mechanism of Action

Fenoxycarb is a non-neurotoxic carbamate that acts as a juvenile hormone analog (JHA).[1] It
mimics the effects of endogenous juvenile hormones in insects, which are crucial for regulating
metamorphosis, reproduction, and other physiological processes. By binding to juvenile
hormone receptors, Fenoxycarb disrupts the normal hormonal balance in insects, leading to
developmental abnormalities and ultimately, mortality. This can manifest as the inhibition of
metamorphosis to the adult stage, interference with the molting of early instar larvae, and
ovicidal effects.
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Caption: Generalized signaling pathway of Fenoxycarb as a juvenile hormone analog.

Toxicological Profile on Non-Target Organisms

The toxicity of Fenoxycarb to non-target organisms varies significantly across different
taxonomic groups. The following sections summarize the available quantitative data.

Aquatic Organisms

Fenoxycarb is recognized for its toxicity to aquatic life, particularly invertebrates.

Table 1: Acute and Chronic Toxicity of Fenoxycarb to Aquatic Organisms
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Toxicity
. . . o Reference(s
Species Endpoint Duration Value Classificati
on
Fish
Rainbow
Trout Moderately
96-hour LC50 96 hours 1.6 mg/L )
(Oncorhynch Toxic
us mykiss)
Bluegill
Sunfish Moderately
) 96-hour LC50 96 hours 1.86 mg/L )
(Lepomis Toxic
macrochirus)
Carp
. Moderately
(Cyprinus 96-hour LC50 96 hours 10.3 mg/L )
. Toxic
carpio)
Estuarine/Ma
rine Fish
) ] 96-hour LC50 96 hours 1.07 ppm Highly Toxic
(Silverside
Minnow)
Invertebrates
Daphnia 48-hour ] )
48 hours 0.4 ppm Highly Toxic
magna EC50
Daphnia Chronic ) )
- >1.6 ng/L Highly Toxic
magna NOEC
Estuarine/Ma Highly to
) 96-hour 0.15-2.2
rine 96 hours Moderately
LC50/EC50 ppm )
Invertebrates Toxic

LC50: Lethal Concentration for 50% of the test population. EC50: Effect Concentration for 50%
of the test population. NOEC: No Observed Effect Concentration.
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Avian Species

Fenoxycarb is considered to be practically non-toxic to birds on an acute basis.

Table 2: Acute and Dietary Toxicity of Fenoxycarb to Avian Species

. . Toxicity
Species Endpoint Value o Reference(s)
Classification

Mallard Duck )
Practically Non-
(Anas Oral LD50 >3000 mg/kg ]
toxic
platyrhynchos)

Bobwhite Quail
(Colinus Oral LD50 >7000 mg/kg

virginianus)

Practically Non-

toxic

Bobwhite Quail
(Colinus Dietary LC50 11,574 ppm

virginianus)

Practically Non-

toxic

LD50: Lethal Dose for 50% of the test population. LC50: Lethal Concentration for 50% of the
test population.

Honey Bees (Apis mellifera)

The toxicity of Fenoxycarb to honey bees is generally considered to be low to moderate.
However, it can affect the emergence of adults at very low doses.

Table 3: Toxicity of Fenoxycarb to Honey Bees

Exposure Route Endpoint Value Reference(s)

Oral (Adults) 24-hour LC50 >1000 ppm

Larval Exposure
(affecting adult - >6 ng/larva

emergence)
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Soil Organisms

While Fenoxycarb is reported to degrade relatively quickly in sail, it can pose a risk to certain
soil-dwelling organisms.

Table 4: Toxicity of Fenoxycarb to Soil Organisms

Species Endpoint Duration Value Reference(s)
Yuukianura
szeptyckii Adult LC50 28 days 955.2 mg/kg
(Collembola)
Yuukianura ]
tyckii Juvenile 28d 0.2 mg/k

szeptyckii ays 2m

PY Production EC50 Y 99
(Collembola)
Yuukianura Juvenile
szeptyckii Production 28 days <0.15 mg/kg
(Collembola) NOEC

Standardized Experimental Protocols

The assessment of Fenoxycarb's toxicity to non-target organisms relies on standardized
testing guidelines, primarily those established by the Organisation for Economic Co-operation
and Development (OECD). These protocols ensure the reproducibility and comparability of
data across different laboratories.
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Test Planning & Preparation
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(e.g., LC50/EC50 determination)

Reporting of Results
(according to guidelines)

Click to download full resolution via product page

Caption: A generalized experimental workflow for ecotoxicological testing.

Aquatic Toxicity Testing

o Fish, Acute Toxicity Test (OECD 203): This guideline details a 96-hour test to determine the
concentration of a substance that is lethal to 50% of a test population of fish (LC50). Key
parameters include:
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o Test Species: Rainbow trout (Oncorhynchus mykiss) or other recommended species.

o Test Conditions: Static, semi-static, or flow-through systems with controlled temperature,
pH, and dissolved oxygen.

o Exposure: Fish are exposed to a range of concentrations of the test substance.

o Observations: Mortalities and any abnormal behavioral or physical changes are recorded
at 24, 48, 72, and 96 hours.

» Daphnia sp., Acute Immobilisation Test (OECD 202): This 48-hour test assesses the
concentration at which 50% of Daphnia magna are immobilized (EC50).

[e]

Test Organisms: Young daphnids (<24 hours old).

o

Test Conditions: Static test with a defined medium, temperature, and light cycle.

[¢]

Exposure: Daphnids are exposed to at least five concentrations of the test substance.

[¢]

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Avian Toxicity Testing

e Avian Acute Oral Toxicity Test (OECD 223): This guideline provides methods to determine
the acute oral toxicity (LD50) of a substance to birds.

o Test Species: Bobwhite quail (Colinus virginianus) or mallard duck (Anas platyrhynchos).
o Procedure: A single oral dose of the test substance is administered to the birds.
o Observations: Mortality and clinical signs of toxicity are observed for at least 14 days.

» Avian Dietary Toxicity Test (OECD 205): This test determines the concentration of a
substance in the diet that is lethal to 50% of the test birds (LC50) over an 8-day period (5
days of treated feed followed by 3 days of untreated feed).

Honey Bee Toxicity Testing
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e Honeybees, Acute Oral Toxicity Test (OECD 213): This laboratory test assesses the acute
oral toxicity (LD50) to adult worker honey bees.

o Procedure: Bees are fed a sucrose solution containing various concentrations of the test
substance for a defined period.

o Observations: Mortality is recorded at 24 and 48 hours, and can be extended up to 96
hours.

e Honeybees, Acute Contact Toxicity Test (OECD 214): This test determines the acute contact
toxicity (LD50) by applying the test substance directly to the thorax of adult worker honey
bees.

o Procedure: A defined volume of the test substance in a suitable solvent is applied to each
bee.

o Observations: Mortality is recorded at 24 and 48 hours, with a possible extension to 96

hours.

Soil Organism Toxicity Testing

» Soil Microorganisms: Nitrogen Transformation Test (OECD 216) and Carbon Transformation
Test (OECD 217): These tests evaluate the effects of chemicals on the key microbial
functions of nitrogen and carbon cycling in the soil.

o Procedure: Soil is treated with the test substance and incubated under controlled
conditions. The rates of nitrate formation (nitrogen transformation) or glucose-induced
respiration (carbon transformation) are measured over time.

Environmental Fate and Bioaccumulation

Fenoxycarb is stable to hydrolysis but is susceptible to photodegradation in water, with a half-
life of approximately 5 hours. In soil, it dissipates rapidly, with residues often undetectable 3
days after application. It has a low potential for leaching due to moderate to strong soil binding.
Fish exposed to Fenoxycarb in water can bioaccumulate it to concentrations 300 times greater
than the surrounding water; however, they rapidly eliminate 99% of the residues within two
weeks when returned to clean water.
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Logical Relationships of Toxicological Effects

The toxicological effects of Fenoxycarb on non-target organisms are a function of its intrinsic
toxicity, the level and duration of exposure, and the susceptibility of the organism.

Fenoxycarb Application

Enviyn{ental Compartments &\E\)gzzsure
Water Contamination Soil Contamination Contaminated Forage
(Runoff, Drift) (Pollen, Nectar)
// \\ \\ [

Aquatic Invertebrates Soil Organisms
Food Chain Transfer / Food Chain Transfer
’/ Toxicological kiffécts \
Y
Low to Practically Moderate Toxicity High Toxicity Low to Moderate Toxicity
Non-Toxic (Mortality) (Immobilization, Mortality) (Developmental Effects)

to sensitive spegies

Click to download full resolution via product page
Caption: Logical relationships of Fenoxycarb's toxicological effects on non-target organisms.

Conclusion

Fenoxycarb exhibits a varied toxicological profile across different non-target organisms. While
it demonstrates low acute toxicity to birds, it is moderately to highly toxic to fish and highly toxic
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to aquatic invertebrates, particularly Daphnia. Its impact on honey bees appears to be more
subtle, primarily affecting developmental stages. Certain soil organisms have also been shown
to be sensitive to Fenoxycarb. A thorough understanding of its effects on non-target species,
guided by standardized testing protocols, is essential for conducting comprehensive
environmental risk assessments and ensuring its responsible use in pest management
programs. This guide provides a foundational resource for professionals engaged in these
critical evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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